1-(2-Bromo-6-fluorophenyl)ethylamine

• Molecular Formula: C8H9BrFN
• Molecular Weight: 218.07 g/mol
• IUPAC Name: 1-(2-bromo-6-fluorophenyl)ethanamine
• InChI: InChI=1S/C8H9BrFN/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3
• InChI Key: SNIBBOIUVLCOJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC=C1Br)F)N

Description

1-(2-Bromo-6-fluorophenyl)ethylamine is an organic compound with the molecular formula C8H9BrFN It is a derivative of phenylethylamine, where the phenyl ring is substituted with bromine and fluorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Bromo-6-fluorophenyl)ethylamine typically involves the bromination and fluorination of phenylethylamine derivatives. One common method is the electrophilic aromatic substitution reaction, where phenylethylamine is treated with bromine and fluorine reagents under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as iron or aluminum chloride, to facilitate the substitution process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale bromination and fluorination processes. These processes are optimized for high yield and purity, often using continuous flow reactors and automated systems to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

1-(2-Bromo-6-fluorophenyl)ethylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The bromine and fluorine atoms can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydroxide (NaOH) and potassium tert-butoxide (KOtBu) are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines.

Scientific Research Applications

1-(2-Bromo-6-fluorophenyl)ethylamine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including its effects on enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(2-Bromo-6-fluorophenyl)ethylamine involves its interaction with molecular targets, such as enzymes and receptors. The bromine and fluorine substituents can influence the compound’s binding affinity and specificity, affecting its biological activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Bromo-4-fluorophenyl)ethylamine
• 1-(2-Bromo-6-chlorophenyl)ethylamine
• 1-(2-Bromo-6-methylphenyl)ethylamine

Uniqueness

1-(2-Bromo-6-fluorophenyl)ethylamine is unique due to the specific positioning of the bromine and fluorine atoms on the phenyl ring. This unique substitution pattern can result in distinct chemical and biological properties compared to other similar compounds. For example, the presence of fluorine can enhance the compound’s stability and lipophilicity, making it more suitable for certain applications.